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Compound of Interest

Compound Name:
Phe-Met-Arg-Phe Like Peptide,

Snail Helix aspersa

Cat. No.: B549703 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-species comparison of FMRFamide (Phe-Met-Arg-

Phe-NH2) and FMRFamide-related peptide (FaRP) signaling pathways, with a focus on key

invertebrate phyla: Mollusca, Arthropoda, and Nematoda. We present quantitative data on

receptor-ligand interactions, detail the downstream signaling cascades, and provide

established experimental protocols to facilitate further research in this critical area of

neuroendocrinology.

Quantitative Comparison of FMRFamide Signaling
Components
The following tables summarize the known quantitative data for FMRFamide receptors and

their ligands across the three major invertebrate phyla. This data is essential for understanding

the affinity and potency of these signaling molecules and for designing targeted therapeutic

interventions.

Table 1: Receptor Binding Affinities (Kd) and Densities
(Bmax)
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Species
Recepto
r

Ligand
Radiolig
and

Tissue/
Cell
Type

Kd (nM)

Bmax
(fmol/m
g
protein)

Referen
ce

Helix

aspersa

(Snail)

FMRFam

ide

Receptor

(High

Affinity)

FMRFam

ide

125I-

daYFnLR

Famide

Brain

membran

es

14 85 [1]

Helix

aspersa

(Snail)

FMRFam

ide

Receptor

(Low

Affinity)

FMRFam

ide

125I-

daYFnLR

Famide

Brain

membran

es

245 575 [1]

Table 2: Ligand Potency (EC50/IC50) at FMRFamide
Receptors
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Species Receptor Ligand Assay Type
EC50/IC50
(nM)

Reference

Aplysia

californica

(Sea slug)

apBuc/AstA-

R

Buccalin

Peptides (19

variants)

Cell-based

functional

assay

23 - 320 [2]

Helix aspersa

(Snail)

FMRFamide

Receptor
FMRFamide

Brain and

heart

receptor

binding

~500 [1]

Helix aspersa

(Snail)

FMRFamide

Receptor

pQDPFLRFa

mide

Brain and

heart

receptor

binding

~10,000 [1]

Drosophila

melanogaster

(Fruit fly)

DrmFMRFa-

R

DPKQDFMR

Famide,

TPAEDFMRF

amide,

SDNFMRFa

mide,

SPKQDFMR

Famide,

PDNFMRFa

mide

Functional

receptor

activation

Nanomolar

concentration

s

[3]

Caenorhabdit

is elegans

(Nematode)

GNRR-1a NLP-47

Receptor

activation

assay

150 [4]

Signaling Pathway Diagrams
The following diagrams, generated using Graphviz (DOT language), illustrate the known

FMRFamide signaling pathways in molluscs, arthropods, and nematodes. These visualizations

provide a clear overview of the molecular interactions from receptor activation to cellular

response.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubmed.ncbi.nlm.nih.gov/41078795/
https://pubmed.ncbi.nlm.nih.gov/14555955/
https://pubmed.ncbi.nlm.nih.gov/14555955/
https://pubmed.ncbi.nlm.nih.gov/16377032/
https://www.frontiersin.org/journals/endocrinology/articles/10.3389/fendo.2012.00167/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b549703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Molluscan FMRFamide Signaling
In molluscs, FMRFamide and related peptides can activate both G-protein coupled receptors

(GPCRs) and, in some cases, ionotropic receptors (FaNaCs). GPCR activation can lead to the

modulation of second messengers like cAMP and intracellular calcium, influencing neuronal

activity and muscle contraction.[5][6]
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FMRFamide signaling pathways in molluscs.

Arthropod FMRFamide-like Peptide (FaLP) Signaling
In arthropods, FaLPs primarily act through GPCRs to modulate intracellular calcium levels,

which in turn affects a wide range of physiological processes including muscle contraction,

circadian rhythms, and reproduction.[6]
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Start

1. Tissue Homogenization
& Membrane Preparation

2. Incubation:
Membranes + Radioligand
(e.g., ¹²⁵I-daYFnLRFamide)

± Unlabeled Competitor

3. Rapid Vacuum Filtration
(GF/C filters)

4. Washing to Remove
Unbound Radioligand

5. Scintillation Counting
of Filter-Bound Radioactivity

6. Data Analysis:
Saturation or Competition

Binding Curves

End

 

Start

1. Cell/Tissue Preparation
(e.g., cultured neurons)

2. Loading with a Calcium-Sensitive Dye
(e.g., Fura-2 AM, Fluo-4 AM)

3. Establish Baseline Fluorescence

4. Application of FMRFamide
or FaRPs

5. Time-Lapse Fluorescence Imaging

6. Data Analysis:
Quantification of Fluorescence Changes

End
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Start

1. Culture Cells Expressing
the FMRFamide Receptor

2. Pre-incubation with
Phosphodiesterase Inhibitor (e.g., IBMX)

3. Stimulation with FMRFamide
or FaRPs (± Forskolin for Gi)

4. Cell Lysis

5. cAMP Detection using a
Competitive Immunoassay (e.g., HTRF, ELISA)

6. Data Analysis:
Quantification of cAMP Levels

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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